4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-methyl-3-nitro-N-[(4-phenyl-1,3-thiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H14N4O3S2/c1-11-7-8-13(9-15(11)22(24)25)16(23)20-17(26)21-18-19-14(10-27-18)12-5-3-2-4-6-12/h2-10H,1H3,(H2,19,20,21,23,26)
• InChI Key: ONSOBKJPRXYFFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=NC(=CS2)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H14N4O3S2
• Molecular Weight: 398.5 g/mol

Description

4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide involves the inhibition of various enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide has been shown to have various biochemical and physiological effects in different cell types. It has been shown to induce cell cycle arrest, inhibit cell migration and invasion, and modulate the expression of various genes involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide in lab experiments is its broad-spectrum activity against various cancer cell lines, fungi, and bacteria. However, its low solubility in water and poor stability under physiological conditions limit its use in in vivo studies.

Future Directions

There are several future directions for the research on 4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide. One of the potential areas of research is the development of novel drug delivery systems to improve its solubility and stability. Additionally, further studies are needed to investigate its potential use in combination with other chemotherapeutic agents to enhance its efficacy and reduce toxicity. Furthermore, the development of more selective analogs of this compound may lead to the discovery of more potent and specific anticancer agents.

Synthesis Methods

The synthesis of 4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide involves the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride to form 4-methyl-3-nitrobenzoyl chloride. This compound is then reacted with 4-phenyl-1,3-thiazol-2-amine to form the intermediate product, which is further reacted with carbon disulfide to form the final product.

Scientific Research Applications

4-methyl-3-nitro-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antibacterial properties in various in vitro and in vivo studies.